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Cat. No.: B151468

\ J

CAS Number: 2252-45-1

This technical guide provides an in-depth overview of 3-(Trifluoromethylthio)boromobenzene,
a key intermediate in the fields of pharmaceutical and agrochemical research. The document
details its chemical properties, synthesis, and applications, with a focus on its role in drug
discovery and development.

Chemical Properties and Data

3-(Trifluoromethylthio)bromobenzene, also known as 1-bromo-3-
(trifluoromethylthio)benzene, is a halogenated aromatic compound containing a
trifluoromethylthio group. This functional group imparts unique properties, including high
lipophilicity and metabolic stability, making it a valuable building block in the design of novel
bioactive molecules.[1]

Table 1: Physicochemical Properties of 3-(Trifluoromethylthio)boromobenzene
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Property Value Reference
CAS Number 2252-45-1 [2]
Molecular Formula C7H4BrFsS [2]
Molecular Weight 257.07 g/mol [2][3]

Clear, colorless to pale yellow
Appearance -

liquid/powder
Purity Typically =98% [3]

Sealed in dry, room
Storage B [3]
temperature conditions

Synthesis of 3-(Trifluoromethylthio)poromobenzene

While a specific, detailed experimental protocol for the direct synthesis of 3-
(Trifluoromethylthio)bromobenzene is not readily available in the public domain, a general
approach involves the trifluoromethylthiolation of a suitable brominated precursor. One
plausible synthetic route is the reaction of 3-bromothiophenol with a trifluoromethylating agent.

Conceptual Experimental Protocol: Synthesis from 3-Bromothiophenol

Disclaimer: This is a conceptual protocol and should be adapted and optimized under
appropriate laboratory conditions by qualified personnel.

Materials:
» 3-Bromothiophenol

 Trifluoromethylating agent (e.qg., trifluoromethyliodide in the presence of a suitable initiator, or
an electrophilic trifluoromethylthiolating reagent)

e Anhydrous solvent (e.g., DMF, acetonitrile)
o Base (if required by the specific trifluoromethylating agent)

 Inert gas (e.g., Nitrogen or Argon)
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Procedure:

e In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
condenser, and a nitrogen inlet, dissolve 3-bromothiophenol in the chosen anhydrous
solvent.

» Purge the reaction vessel with an inert gas.

» Depending on the chosen trifluoromethylating agent, either add the reagent directly or in
solution to the reaction mixture. The reaction may require initiation (e.g., UV irradiation for
radical reactions) or the presence of a catalyst.

e Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer
Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

» Upon completion, quench the reaction appropriately (e.g., by adding water or a suitable
guenching agent).

o Extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).
e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.
o Concentrate the filtrate under reduced pressure to obtain the crude product.

» Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., a mixture of hexane and ethyl acetate) to yield pure 3-
(Trifluoromethylthio)bromobenzene.

Logical Workflow for Synthesis and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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